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Compound of Interest

Compound Name: 2-Mercaptoisobutyric acid

Cat. No.: B014262

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercaptoisobutyric acid (also known as 2-methyl-2-mercaptopropanoic acid) is a thiol-
containing carboxylic acid utilized in various research and development applications, including
as a building block in synthetic chemistry and in the development of pharmaceuticals. Its dual
functionality, conferred by the thiol (-SH) and carboxylic acid (-COOH) groups, makes it a
versatile reagent. However, these same functional groups are responsible for its significant
health hazards, necessitating stringent safety and handling protocols. This guide provides an
in-depth overview of the safety considerations, handling procedures, and emergency
responses required for the safe use of 2-Mercaptoisobutyric acid in a laboratory setting.

Part 1: Hazard Identification and Classification

2-Mercaptoisobutyric acid is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), its primary hazards
are as follows:

o Combustible Liquid (Category 4): While not highly flammable, it can ignite when exposed to
heat or open flames.[1]

o Harmful if Swallowed (Acute Toxicity, Oral, Category 4): Ingestion of this substance can
cause significant adverse health effects.[1]
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o Causes Severe Skin Burns and Eye Damage (Skin Corrosion/Irritation, Category 1B &
Serious Eye Damage/Eye Irritation, Category 1): Direct contact can lead to severe burns and
permanent eye damage.[1]

o May Cause Respiratory Irritation (Specific Target Organ Toxicity - Single Exposure, Category
3): Inhalation of vapors or mists can irritate the respiratory system.[1]

o Harmful to Aquatic Life (Hazardous to the Aquatic Environment, Acute Hazard, Category 3):
Release into the environment can cause harm to aquatic organisms.[1]

It is imperative that all personnel handling this chemical are fully aware of these hazards before
commencing any work.

Part 2: Toxicological Profile and Mechanistic
Insights

The toxicity of 2-Mercaptoisobutyric acid is a composite of the effects of its carboxylic acid
and thiol moieties.

o Corrosivity: The carboxylic acid group imparts acidic properties to the molecule, making it
corrosive to skin, eyes, and mucous membranes upon direct contact. This can result in
severe chemical burns.

o Systemic Effects: The thiol group (-SH) is highly reactive and can interfere with biological
processes. Thiols are known to bind to metal ions in enzymes, potentially inhibiting their
function. While the specific metabolic pathways and toxicokinetics of 2-Mercaptoisobutyric
acid are not extensively documented in readily available literature, it is prudent to assume
that exposure could lead to systemic toxicity. Ingestion can cause gastrointestinal distress,
and absorption through the skin is also a potential route of exposure.

Part 3: Exposure Controls and Personal Protective
Equipment (PPE)

To minimize the risk of exposure, a multi-layered approach to safety, incorporating engineering
controls, administrative controls, and personal protective equipment, is essential.
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Engineering Controls

e Fume Hood: All handling of 2-Mercaptoisobutyric acid, including weighing, transferring,
and use in reactions, must be conducted in a properly functioning chemical fume hood to
prevent the inhalation of its vapors.[2]

o Safety Shower and Eyewash Station: A readily accessible and tested safety shower and
eyewash station are mandatory in any laboratory where this chemical is handled.[2]

Administrative Controls

o Standard Operating Procedures (SOPs): Detailed SOPs for the handling, storage, and
disposal of 2-Mercaptoisobutyric acid must be written and approved. All personnel must be
trained on these SOPs before working with the chemical.

o Restricted Access: The areas where 2-Mercaptoisobutyric acid is used and stored should
be clearly marked with appropriate hazard signs, and access should be restricted to
authorized personnel.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Mercaptoisobutyric acid:

e Eye and Face Protection: Chemical safety goggles and a face shield are required to protect
against splashes.[1]

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential. While specific breakthrough time data for
2-Mercaptoisobutyric acid is not available, nitrile or neoprene gloves are generally
recommended for handling organic acids and thiols. It is crucial to inspect gloves for any
signs of degradation or perforation before and during use and to change them immediately
after contamination.

o Lab Coat: A chemically resistant lab coat or apron should be worn to protect street clothing
and underlying skin.
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o Respiratory Protection: For situations where engineering controls may not be sufficient to
maintain exposure below permissible limits, or during spill cleanup, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Part 4: Safe Handling, Storage, and Incompatibility
Handling

e Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Use only in a well-ventilated area, preferably a chemical fume hood.[2]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Storage

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]
o Keep away from heat, sparks, and open flames.[1]

o Store separately from incompatible materials.

Incompatible Materials

2-Mercaptoisobutyric acid is incompatible with the following and should not be stored or
mixed with them:

Strong oxidizing agents

Strong bases

Strong acids

Ammonia

Isocyanates
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e Epichlorohydrin
 Aliphatic amines
o Caustics (e.g., ammonium hydroxide, potassium hydroxide, sodium hydroxide)[3]

Part 5: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 2-
Mercaptoisobutyric acid.

First-Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[3]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with
copious amounts of water for at least 15-20 minutes. Seek immediate medical attention.[3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do so. Seek immediate medical attention from an ophthalmologist.[1][3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give them two glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[1]

Spill and Leak Procedures

In the event of a spill, the following steps should be taken:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards individuals.

» Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such
as vermiculite, dry sand, or earth. Do not use combustible materials like sawdust.
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» Neutralize (with caution): For small spills, a neutralizing agent like sodium bicarbonate or
soda ash can be carefully applied to the contained spill.

e Collect and Dispose: Collect the absorbed material using non-sparking tools and place itin a
properly labeled, sealed container for hazardous waste disposal.[3]

o Decontaminate: Decontaminate the spill area with a suitable cleaning agent. A dilute solution
of sodium hypochlorite (bleach) can be effective for decontaminating surfaces from
mercaptans, but it should be used with caution as a violent reaction can occur with
concentrated mercaptans.

Part 6: Disposal Considerations

All waste containing 2-Mercaptoisobutyric acid, including contaminated absorbents and PPE,
must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of it in the sanitary sewer system.[1]

Property Value Source
CAS Number 26473-47-2 [2][4]
Molecular Formula C4H802S [5]
Molecular Weight 120.17 g/mol [5]
Appearance White to pale yellow semi-solid  [6]
Melting Point 59-64 °C [6]
Boiling Point 194.19 °C (estimate) [6]
Density 1.143 g/mL (estimate) [6]
Flash Point 93.89 °C [7]

Part 8: Workflow for Safe Handling

The following diagram illustrates the standard workflow for the safe handling of 2-
Mercaptoisobutyric acid in a laboratory setting.
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Workflow for Safe Handling of 2-Mercaptoisobutyric Acid
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Caption: Standard workflow for the safe handling of 2-Mercaptoisobutyric acid.
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Conclusion

2-Mercaptoisobutyric acid is a valuable chemical reagent with significant hazards that
demand respect and careful handling. By understanding its toxicological properties,
implementing robust engineering and administrative controls, and consistently using
appropriate personal protective equipment, researchers can mitigate the risks associated with
its use. Adherence to the guidelines outlined in this document is essential for ensuring a safe
laboratory environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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